Cas no 2287347-77-5 ((S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine)

• Product Name: (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine
• CAS No: 2287347-77-5
• MF: C₁₆H₂₃FN₄O₂
• MW: 322.377826929092
• CID: 5164930
• Update Time: 2025-07-09

(S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine
• 185570

• Inchi： 1S/C16H23FN4O2/c1-18-6-8-19(9-7-18)14-2-3-15(21(22)23)16(10-14)20-5-4-13(11-17)12-20/h2-3,10,13H,4-9,11-12H2,1H3/t13-/m1/s1
• InChI Key： RGRBASYKEDQAIG-CYBMUJFWSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C(N3CC[C@H](CF)C3)=C2)CCN(C)CC1

Additional information on (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine

Introduction to (S)-1-(3-(3-(Fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine (CAS No. 2287347-77-5)

(S)-1-(3-(3-(Fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine, with the CAS number 2287347-77-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a fluoromethyl group, a pyrrolidine ring, and a nitrophenyl moiety, which collectively contribute to its biological activity and pharmacological properties.

The fluoromethyl group is particularly noteworthy as it can significantly influence the compound's metabolic stability and bioavailability. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, often leading to enhanced binding affinities and improved pharmacokinetic profiles. In the context of (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine, this feature may enhance its efficacy in various therapeutic settings.

The pyrrolidine ring is another key structural element that contributes to the compound's overall stability and conformational flexibility. Pyrrolidine rings are commonly found in many biologically active molecules and are known to form stable complexes with various receptors and enzymes. This structural feature can enhance the compound's ability to interact with specific biological targets, thereby improving its therapeutic potential.

The presence of a nitrophenyl moiety in the structure of (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine is also significant. Nitro groups are known for their strong electron-withdrawing properties, which can influence the compound's reactivity and stability. In medicinal chemistry, nitro groups are often used to enhance the lipophilicity and cell permeability of compounds, making them more effective in crossing biological membranes and reaching their intended targets.

Recent studies have explored the potential therapeutic applications of (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine in various disease models. One notable area of research is its use as a potential treatment for neurological disorders. The compound has shown promising results in preclinical studies for its ability to modulate neurotransmitter systems and improve cognitive function. Specifically, it has been found to exhibit potent activity at serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression and Parkinson's disease.

In addition to its potential in neurological disorders, (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects. These trials will provide valuable insights into the compound's potential as a novel therapeutic agent for various diseases.

In conclusion, (S)-1-(3-(3-(fluoromethyl)pyrrolidin-1-yl)-4-nitrophenyl)-4-methylpiperazine (CAS No. 2287347-77-5) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate neurotransmitter systems and inhibit inflammatory responses makes it an attractive target for further research and development. As more data become available from ongoing studies, this compound may emerge as a valuable tool in the treatment of various neurological and inflammatory disorders.